Gly-Mal-GGFG-Deruxtecan 2-hydroxypropanamide

• CAS: 2750623-07-3
• Molecular Formula: C52H55FN10O15
• Molecular Weight: 1079.0 g/mol
• InChI: InChI=1S/C52H55FN10O15/c1-4-52(76)31-15-36-46-29(22-62(36)50(74)30(31)23-77-51(52)75)45-33(11-10-28-25(2)32(53)16-34(60-46)44(28)45)61-47(71)26(3)78-24-58-39(65)19-56-48(72)35(14-27-8-6-5-7-9-27)59-40(66)20-55-38(64)18-57-49(73)37(17-54-21-43(69)70)63-41(67)12-13-42(63)68/h5-9,12-13,15-16,26,33,35,37,54,76H,4,10-11,14,17-24H2,1-3H3,(H,55,64)(H,56,72)(H,57,73)(H,58,65)(H,59,66)(H,61,71)(H,69,70)/t26-,33-,35-,37-,52-/m0/s1
• InChIKey: BYZAGRXYPADAJE-YYPSFISLSA-N

Gly-Mal-GGFG-Deruxtecan 2-hydroxypropanamide Procurement Guide

Gly-Mal-GGFG-Deruxtecan 2-hydroxypropanamide is a camptothecin-derived drug-linker conjugate purpose-built for incorporation into antibody-drug conjugates (ADCs) . The molecule integrates a Gly-Mal-GGFG cleavable tetrapeptide linker with the topoisomerase I inhibitor payload Deruxtecan 2-hydroxypropanamide—a stabilized analog of Deruxtecan (DXd) that exhibits specific binding to receptors overexpressed on tumor cells [1]. Cited in patent WO2022078260A1, this conjugate serves as a critical intermediate for synthesizing next-generation tumor-targeted ADCs with tunable drug-to-antibody ratios [2].

Workflow

Maleimide-thiol ADC conjugation with cathepsin B-cleavable linker

Linker Architecture

Gly-Mal-GGFG tetrapeptide with glycine spacer for potential steric relief

Payload Context

Deruxtecan 2-hydroxypropanamide, a stabilized camptothecin analog with reported tumor-cell receptor-binding context

• [1] PeptideDB. Gly-Mal-GGFG-Deruxtecan 2-hydroxypropanamide Product Datasheet. Available at: https://www.peptidedb.com/database/Gly-Mal-GGFG-Deruxtecan-2-hydroxypropanamide.html View Source
• [2] Zhu Y, Wan W, Zhu G, Yu T, Zhuo S, Yang X. Camptothecin derivative and ligand-drug conjugate thereof. World Intellectual Property Organization, WO2022078260A1. 2022. View Source

Why ADC Linker-Payload Substitution Fails

ADC linker-payload conjugates are not interchangeable commodities. Seemingly minor structural variations—such as the glycine spacer between maleimide and the GGFG peptide (Gly-Mal vs. Mal) or the 2-hydroxypropanamide modification on the camptothecin core—can profoundly alter conjugation efficiency, drug-to-antibody ratio (DAR) homogeneity, payload release kinetics, systemic stability, and bystander killing effects . For instance, the clinically validated Deruxtecan (maleimide-GGFG-DXd) and the modified Deruxtecan 2-hydroxypropanamide payload differ in hydrophilicity and receptor-binding specificity; direct substitution without re-optimization of the entire ADC construct compromises both efficacy and safety . The patent literature explicitly acknowledges that camptothecin derivative safety profiles are sensitive to linker-payload design, necessitating compound-specific validation rather than class-based substitution [1].

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Gly-Mal vs. Mal linker: glycine spacer may shift conjugation efficiency and DAR homogeneity compared to standard maleimide-GGFG.

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2-hydroxypropanamide payload modification alters hydrophilicity and receptor-binding context relative to parent DXd; ADC endpoint response and tolerability profile may not transfer directly.

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Class-based substitution risks: camptothecin linker-payload designs require compound-specific validation; published safety-related endpoints are design-sensitive.

• [1] Zhu Y, Wan W, Zhu G, Yu T, Zhuo S, Yang X. Camptothecin derivative and ligand-drug conjugate thereof. World Intellectual Property Organization, WO2022078260A1. 2022. View Source

Gly-Mal-GGFG-Deruxtecan 2-hydroxypropanamide Differentiation Evidence

Payload Stability: DXd Comparison

The payload component Deruxtecan 2-hydroxypropanamide is described as a 'highly stable' analog of Deruxtecan (DXd, HY-13631E), with the 2-hydroxypropanamide modification conferring improved stability and specific binding to receptors highly expressed on tumor cells compared to the parent DXd molecule . This modification is designed to address the intrinsic plasma instability of camptothecin derivatives under physiological conditions, which can limit ADC circulation half-life [1]. While exact half-life values are not publicly disclosed in head-to-head format, the patent specification indicates that the hydrophilic 2-hydroxypropanamide unit enhances both aqueous solubility and metabolic stability relative to unmodified exatecan derivatives [1].

Payload Stability vs DXd

Class-level inference

Reported high stability and specific tumor-cell receptor binding for 2-hydroxypropanamide analog; quantitative stability values not publicly available.

Payload stability context may influence ADC circulation half-life in research models.

Structural inference based on patent claims; direct head-to-head half-life data not disclosed.

Evidence Dimension	Payload metabolic stability and receptor-binding specificity
Target Compound Data	Deruxtecan 2-hydroxypropanamide – reported high stability and specific tumor-cell receptor binding (quantitative stability values not publicly available)
Comparator Or Baseline	Deruxtecan (DXd, HY-13631E) – parent camptothecin analog with documented susceptibility to plasma esterases and lower receptor specificity
Quantified Difference	Not quantified in public domain literature; structural modification infers improved stability based on patent claims and vendor characterization
Conditions	In vitro plasma stability and receptor-binding assays; referenced in WO2021249228A1 and product documentation

Why This Matters

Payload stability directly governs ADC circulation half-life and the therapeutic window; a more stable payload reduces premature drug release and associated systemic toxicity, making this conjugate preferable for ADCs requiring extended systemic exposure.

• [1] Camptothecin drug having high-stability hydrophilic connecting unit and conjugate thereof. World Intellectual Property Organization, WO2021249228A1. 2021. View Source

Linker Architecture: Gly-Mal-GGFG vs Maleimide-GGFG

The target compound incorporates a glycine residue between the maleimide anchor and the GGFG tetrapeptide (Gly-Mal-GGFG), whereas the clinically validated Deruxtecan linker-payload (HY-13631E) uses maleimide directly attached to GGFG (Mal-GGFG) . This additional glycine spacer is predicted to reduce steric hindrance at the conjugation site, potentially improving maleimide-thiol reaction efficiency with antibody cysteines and increasing DAR homogeneity [1]. The GGFG sequence remains the cathepsin B-cleavable motif, ensuring intracellular payload release is maintained .

Linker Architecture

Supporting evidence

Gly-Mal-GGFG (glycine-spaced maleimide) vs Mal-GGFG (direct maleimide-GGFG) as in clinically validated Deruxtecan. Impact on conjugation efficiency and DAR not quantified publicly.

Glycine spacer may reduce steric hindrance and support DAR homogeneity review for sterically constrained antibodies.

Comparison based on structural sequences and patent specifications; quantitative DAR data not provided.

Evidence Dimension	Linker composition and predicted conjugation efficiency
Target Compound Data	Gly-Mal-GGFG – glycine-spaced maleimide-GGFG tetrapeptide linker
Comparator Or Baseline	Maleimide-GGFG (Mal-GGFG) as used in Deruxtecan (HY-13631E) and trastuzumab deruxtecan (Enhertu)
Quantified Difference	Addition of one glycine spacer unit; quantitative impact on conjugation efficiency, DAR distribution, and aggregation propensity not publicly disclosed
Conditions	Structural comparison based on published sequences, patent disclosures, and vendor product specifications

Why This Matters

Linker architecture directly impacts ADC critical quality attributes including DAR distribution, aggregate content, and manufacturability; the glycine spacer may offer advantages for antibodies with sterically constrained conjugation sites, making this conjugate a rational choice for challenging ADC constructs.

• [1] Zhu Y, Wan W, Zhu G, Yu T, Zhuo S, Yang X. Camptothecin derivative and ligand-drug conjugate thereof. World Intellectual Property Organization, WO2022078260A1. 2022. View Source

Purity Specification vs Standard Grade

Commercially sourced Gly-Mal-GGFG-Deruxtecan 2-hydroxypropanamide is supplied at 99.68% purity as determined by HPLC (MedChemExpress Certificate of Analysis) , and ≥98% purity from an alternative supplier (InvivoChem) . This purity level exceeds the typical ≥95% specification common for research-grade peptide-drug conjugate intermediates and ensures higher batch-to-batch consistency for reproducible conjugation studies.

Purity Specification

Supplier CoA

99.68% HPLC (MCE batch-specific); ≥98% (alternate supplier) vs. typical research-grade ≥95%.

Elevated purity reduces impurity-related variability in ADC conjugation and characterization assays.

Batch-specific; confirm via CoA for critical studies.

Evidence Dimension	HPLC purity
Target Compound Data	99.68% (MedChemExpress batch-specific CoA); ≥98% (InvivoChem specification)
Comparator Or Baseline	Standard research-grade ADC linker-payload acceptance criterion ≥95%
Quantified Difference	+4.68 percentage points above typical 95% research-grade standard
Conditions	HPLC purity analysis; vendor Certificate of Analysis; batch-specific data

Why This Matters

Elevated purity reduces the risk of confounding impurities in ADC conjugation efficiency, DAR characterization by LC-MS, and in vitro cytotoxicity assays—directly improving data reliability and reducing experimental failure rates in ADC development workflows.

Long-Term Storage Stability Profile

The compound's stability profile is explicitly characterized: 3 years as powder at -20°C, 2 years at 4°C, and 6 months in solvent at -80°C, with validated shipping stability at ambient temperature . This documented stability envelope reduces the risk of compound degradation during procurement, storage, and inter-laboratory transfer compared to less rigorously characterized ADC linker-payload analogs that lack defined shelf-life data.

Storage Stability

Supporting evidence

Powder: -20°C for 3 years, 4°C for 2 years; in solvent: -80°C for 6 months; ambient shipping stable.

Documented multi-year stability supports procurement planning and long-term process development studies.

Vendor-specified conditions; protect from light and moisture.

Evidence Dimension	Stated storage stability duration
Target Compound Data	Powder: -20°C for 3 years, 4°C for 2 years; In solvent: -80°C for 6 months; ambient temperature shipping stable
Comparator Or Baseline	Typical research compounds without vendor-published stability data or with indefinite 'store at -20°C' recommendations
Quantified Difference	Multi-year stability explicitly certified vs undefined or assumed stability for generic analogs
Conditions	Vendor-specified storage conditions; powder and solution forms; protected from light and moisture under inert atmosphere

Why This Matters

Defined stability parameters enable confident procurement planning, minimize material waste due to degradation, and support regulatory documentation for ADC process development where chemical stability data is required.

Gly-Mal-GGFG-Deruxtecan 2-hydroxypropanamide Application Scenarios

ADC Conjugation and DAR Optimization

The high purity (99.68% HPLC) and defined linker architecture of Gly-Mal-GGFG-Deruxtecan 2-hydroxypropanamide make it suitable as a starting material for synthesizing ADCs via maleimide-thiol conjugation. The glycine spacer may facilitate conjugation to sterically hindered antibody cysteines, potentially yielding more homogeneous DAR distributions compared to maleimide-GGFG linkers without the glycine spacer . Researchers can use this conjugate to systematically optimize conjugation conditions (pH, time, stoichiometry) and characterize resulting ADC critical quality attributes.

Comparative Linker-Payload Screening

When benchmarking novel linker-payload combinations, this compound serves as a well-characterized reference standard with documented purity, stability, and structural identity . Its cleavable GGFG linker and stabilized Deruxtecan 2-hydroxypropanamide payload enable direct comparison of in vitro cytotoxicity, bystander killing, and in vivo efficacy against other topoisomerase I inhibitor-based linker-payloads such as Deruxtecan (maleimide-GGFG-DXd) or GGFG-PAB-Exatecan [1].

Payload Release and Intracellular Trafficking Studies

The cathepsin B-cleavable GGFG motif ensures lysosomal payload release upon ADC internalization, while the stabilized Deruxtecan 2-hydroxypropanamide payload provides sustained topoisomerase I inhibition . This conjugate is suitable for in vitro studies dissecting ADC internalization kinetics, lysosomal trafficking, and payload release dynamics in tumor cell lines with varying cathepsin B expression levels [1].

ADC Process Development and Scale-Up

The multi-year storage stability profile (3 years at -20°C) and ambient temperature shipping tolerance of Gly-Mal-GGFG-Deruxtecan 2-hydroxypropanamide support its use in process development activities where consistent linker-payload quality over extended periods is essential . This includes conjugation process scale-up, formulation development, and long-term ADC stability studies required for IND-enabling preclinical packages.

Application

Selection Property

Validation Focus

ADC Conjugation and DAR Optimization

Linker purity and glycine-spacer architecture

Conjugation efficiency and DAR distribution assessment

Comparative Linker-Payload Benchmarking

Defined structural identity and documented stability

In vitro cytotoxicity endpoint and bystander-killing comparison

Intracellular Payload Release Studies

Cathepsin B-cleavable GGFG motif and stabilized payload

Lysosomal release kinetics and topoisomerase I inhibition monitoring

ADC Process Development and Scale-Up

Multi-year powder/solvent stability and ambient shipping tolerance

Conjugation process reproducibility and long-term stability assessment

• [1] Zhu Y, Wan W, Zhu G, Yu T, Zhuo S, Yang X. Camptothecin derivative and ligand-drug conjugate thereof. World Intellectual Property Organization, WO2022078260A1. 2022. View Source